Cas no 339008-29-6 (5-{[1,1'-biphenyl]-4-carbonyl}-N-phenyl-1,3-thiazol-2-amine)

• Product Name: 5-{[1,1'-biphenyl]-4-carbonyl}-N-phenyl-1,3-thiazol-2-amine
• CAS No: 339008-29-6
• CID: 4648307
• Update Time: 2025-07-21

5-{[1,1'-biphenyl]-4-carbonyl}-N-phenyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• (2-ANILINO-1,3-THIAZOL-5-YL)([1,1'-BIPHENYL]-4-YL)METHANONE
• 5-{[1,1'-biphenyl]-4-carbonyl}-N-phenyl-1,3-thiazol-2-amine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-{[1,1'-biphenyl]-4-carbonyl}-N-phenyl-1,3-thiazol-2-amine

Introduction to 5-{[1,1'-biphenyl]-4-carbonyl}-N-phenyl-1,3-thiazol-2-amine (CAS No. 339008-29-6)

5-{[1,1'-biphenyl]-4-carbonyl}-N-phenyl-1,3-thiazol-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 339008-29-6, belongs to the thiazole derivatives class, which is renowned for its diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a 1,1'-biphenyl moiety and a carbonyl group, which contribute to its unique chemical properties and reactivity.

The presence of the biphenyl ring in the molecular structure suggests potential interactions with biological targets due to its aromatic nature and ability to engage in π-stacking interactions. This feature is particularly relevant in the design of drug molecules, where such interactions can enhance binding affinity and stability. Additionally, the phenyl group attached to the thiazole ring introduces further complexity and versatility in terms of chemical modifications and functionalization strategies.

The carbonyl group at the 4-position of the biphenyl ring serves as a reactive site for various chemical transformations, including condensation reactions, hydrolysis, and oxidation processes. These transformations are crucial in synthetic chemistry for modifying the molecule's structure and exploring its pharmacological potential. The N-phenyl substituent on the thiazole ring further enhances the compound's reactivity by providing a site for nucleophilic substitution reactions, which can be exploited in medicinal chemistry to develop novel derivatives with improved biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional properties of 5-{[1,1'-biphenyl]-4-carbonyl}-N-phenyl-1,3-thiazol-2-amine. These studies have highlighted the compound's potential as a scaffold for drug discovery programs targeting various diseases. For instance, computational simulations have suggested that this molecule may interact with specific protein targets involved in inflammatory pathways, making it a promising candidate for developing anti-inflammatory agents.

In vitro studies have begun to unravel the pharmacological profile of 5-{[1,1'-biphenyl]-4-carbonyl}-N-phenyl-1,3-thiazol-2-amine. Preliminary experiments indicate that it exhibits moderate activity against certain enzymatic targets, suggesting its utility as a lead compound for further optimization. The combination of computational predictions with experimental validation provides a robust framework for assessing its therapeutic potential. Additionally, the compound's structural features make it an attractive candidate for structure-based drug design approaches, where detailed knowledge of its three-dimensional conformation can guide the development of more potent and selective drug candidates.

The synthesis of 5-{[1,1'-biphenyl]-4-carbonyl}-N-phenyl-1,3-thiazol-2-amine involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Key steps include condensation reactions between appropriate precursors followed by functional group transformations to introduce the desired substituents. The use of advanced catalytic systems has streamlined these synthetic routes, improving yields and reducing environmental impact. Such innovations are essential in pharmaceutical chemistry to ensure efficient and sustainable production of complex molecules like this one.

The growing interest in thiazole derivatives as pharmacophores is driven by their broad spectrum of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and neuroprotective properties. The unique electronic and steric properties of thiazole rings make them ideal for modulating biological pathways through precise structural modifications. The incorporation of additional functional groups into this scaffold can fine-tune its pharmacological effects, leading to the discovery of new therapeutic agents with enhanced efficacy and reduced side effects.

The role of 5-{[1,1'-biphenyl]-4-carbonyl}-N-phenyl-1,3-thiazol-2-amine in medicinal chemistry extends beyond its potential as an active pharmaceutical ingredient (API). It serves as a valuable intermediate in the synthesis of more complex molecules with tailored biological activities. By leveraging its structural features, chemists can design derivatives that target specific disease mechanisms with high precision. This approach aligns with the growing trend toward personalized medicine, where drugs are tailored to individual patient needs based on their genetic profiles and disease characteristics.

Future research directions for 5-{[1,1'-biphenyl]-4-carbonyl}-N-phenyl-1,3-thiazol-2-amine include exploring its interactions with cellular components using advanced biophysical techniques such as surface plasmon resonance (SPR) and X-ray crystallography. These methods provide detailed insights into how the compound binds to its target proteins at an atomic level. Such information is crucial for rational drug design efforts aimed at optimizing binding affinity and selectivity.

The development of novel analytical methods for characterizing 5-{[1,1'-biphenyl]-4-carbonyl}-N-phenyl-1,3-thiazol-2-amine is also an important area of focus. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are essential tools for confirming molecular structure and identifying impurities during synthesis. These techniques ensure that the compound meets stringent quality standards before it proceeds to preclinical testing.

In conclusion，5-{[1，1'-biphenyl]-4-carbonyl}-N-phényl-l，3-thiазol-l-diamine (CAS No．339008—29—6) is a structurally interesting compound with significant potential in pharmaceutical research．Its unique combination offunctional groups makes it a versatile scaffold for drug discovery programs targeting various diseases．Advances in computational chemistry，synthetic methodologies，and biophysical techniques continue to enhance our understanding offIts pharmacological properties，opening up new avenues for developing innovative therapeutic agents．The continued exploration offThis molecule will undoubtedly contribute to advancements in medicinal chemistry，leading to safer，more effective treatments for patients worldwide．